![molecular formula C14H12F2N4O B2754496 N-[1-(3,4-difluorobenzoyl)azetidin-3-yl]pyridazin-3-amine CAS No. 2097917-40-1](/img/structure/B2754496.png)
N-[1-(3,4-difluorobenzoyl)azetidin-3-yl]pyridazin-3-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
While specific synthesis methods for “N-[1-(3,4-difluorobenzoyl)azetidin-3-yl]pyridazin-3-amine” are not available in the search results, similar compounds have been synthesized through various methods. For instance, new heterocyclic amino acid derivatives containing azetidine rings have been synthesized through aza-Michael addition of NH-heterocycles with methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates .Mechanism of Action
Target of Action
Similar compounds have been shown to exhibit anti-tubercular activity againstMycobacterium tuberculosis H37Ra .
Mode of Action
It is suggested that the compound interacts with its target to inhibit the growth ofMycobacterium tuberculosis H37Ra .
Biochemical Pathways
Given its potential anti-tubercular activity, it may interfere with the metabolic pathways essential for the survival and replication ofMycobacterium tuberculosis H37Ra .
Result of Action
It is suggested that the compound exhibits significant activity againstMycobacterium tuberculosis H37Ra .
Advantages and Limitations for Lab Experiments
One of the significant advantages of N-[1-(3,4-difluorobenzoyl)azetidin-3-yl]pyridazin-3-amine is its potent inhibitory activity against PKB/Akt, making it a valuable tool for studying the role of this kinase in various cellular processes. However, one of the limitations of this compound is its low solubility in aqueous solutions, which can make its use in certain experiments challenging.
Future Directions
There are several potential future directions for the research on N-[1-(3,4-difluorobenzoyl)azetidin-3-yl]pyridazin-3-amine. One of the significant areas of research is the development of more potent analogs of this compound with improved solubility and pharmacokinetic properties. Another potential direction is the investigation of the use of this compound in combination with other anticancer agents for the treatment of cancer. Additionally, further studies are needed to elucidate the precise mechanism of action of this compound and its potential applications in other areas of research.
Synthesis Methods
The synthesis of N-[1-(3,4-difluorobenzoyl)azetidin-3-yl]pyridazin-3-amine involves the reaction of 3-aminopyridazine with 3,4-difluorobenzoyl chloride in the presence of a base. The resulting product is a white solid that can be purified by recrystallization.
Scientific Research Applications
N-[1-(3,4-difluorobenzoyl)azetidin-3-yl]pyridazin-3-amine has been extensively studied for its potential applications in various fields of scientific research. One of the significant areas of research is its use as a potential inhibitor of protein kinase B (PKB/Akt), a serine/threonine kinase that plays a crucial role in cell survival, growth, and proliferation. This compound has also been studied for its potential applications in the treatment of cancer, diabetes, and other diseases.
properties
IUPAC Name |
(3,4-difluorophenyl)-[3-(pyridazin-3-ylamino)azetidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12F2N4O/c15-11-4-3-9(6-12(11)16)14(21)20-7-10(8-20)18-13-2-1-5-17-19-13/h1-6,10H,7-8H2,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QEGDCSZBYAMNNU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)C2=CC(=C(C=C2)F)F)NC3=NN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12F2N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.